Cas no 17953-46-7 (1H-Pyrazole, 4-methyl-3,5-diphenyl-)

1H-Pyrazole, 4-methyl-3,5-diphenyl-, is a heterocyclic organic compound featuring a pyrazole core substituted with a methyl group at the 4-position and phenyl rings at the 3- and 5-positions. This structure imparts stability and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid aromatic framework enhances its utility in coordination chemistry and as a ligand in catalytic systems. Its well-defined substitution pattern allows for precise functionalization, facilitating applications in agrochemicals, materials science, and medicinal chemistry. High purity grades ensure reproducibility in research and industrial processes. The compound's thermal and chemical stability further supports its use in demanding synthetic environments.

1H-Pyrazole, 4-methyl-3,5-diphenyl- structure

17953-46-7 structure

Product Name:1H-Pyrazole, 4-methyl-3,5-diphenyl-

CAS No:17953-46-7

MF:C₁₆H₁₄N₂

MW:234.295763492584

CID:1369684

PubChem ID:5122258

Update Time:2025-06-10

1H-Pyrazole, 4-methyl-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-methyl-3,5-diphenyl-
- 17953-46-7
- 4-methyl-3,5-diphenyl-1H-pyrazole
- 3,5-diphenyl-4-methylpyrazole
- SCHEMBL1548731
- GODJIHYACPNRIJ-UHFFFAOYSA-N
- Methyldiphenylpyrazol
- Inchi： 1S/C16H14N2/c1-12-15(13-8-4-2-5-9-13)17-18-16(12)14-10-6-3-7-11-14/h2-11H,1H3,(H,17,18)
- InChI Key： GODJIHYACPNRIJ-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CC=2)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 233.10799
Monoisotopic Mass: 234.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7A^2
XLogP3: 3.9

Experimental Properties

PSA: 25.78

1H-Pyrazole, 4-methyl-3,5-diphenyl- Pricemore >>

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1PlusChem	1P027JBC-10mg	4-Methyl-3,5-diphenyl-1H-pyrazole	17953-46-7	98%	10mg	$215.00	2024-06-18
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